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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Methothrin, a pyrethroid insecticide.

Disclaimer: An official Safety Data Sheet (SDS) for a product where Methothrin is the primary

active ingredient was not publicly available at the time of this writing. The following procedures

are based on the known hazards of Methothrin, general guidelines for the disposal of

pyrethroid insecticides, and safety data for structurally similar compounds. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with local, state, and federal regulations.

Understanding the Hazards of Methothrin
Before handling or disposing of Methothrin, it is crucial to be aware of its potential hazards.

Based on available data, Methothrin is classified with the following hazards:

Harmful if swallowed: Acute oral toxicity.[1][2]

Causes serious eye irritation.[2]

Very toxic to aquatic life with long-lasting effects.[3]
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Given its environmental toxicity, it is imperative that Methothrin is not disposed of down the

drain or in regular trash.

Personal Protective Equipment (PPE)
When handling Methothrin, including during disposal preparation, the following personal

protective equipment should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling powders or creating aerosols, a respirator may be

necessary. Consult your institution's EHS for specific recommendations.

Methothrin Waste Classification
Based on its hazardous properties, Methothrin waste is typically classified as hazardous

waste. It may fall under one or more of the following categories depending on the specific

regulations in your jurisdiction:

Toxicity Characteristic Waste: Due to its harmful effects if ingested and its toxicity to aquatic

life.

P-listed Waste (Acutely Hazardous Waste): While not explicitly confirmed for Methothrin,

some pyrethroids are considered acutely hazardous. It is prudent to handle it with a high

degree of caution.

Your institution's EHS department will be able to provide the specific waste codes for proper

labeling and disposal.

Step-by-Step Disposal Procedure
The following workflow outlines the proper steps for the disposal of Methothrin waste in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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